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Compound of Interest |

Compound Name: Behentrimonium methosulfate
CAS No.: 81646-13-1
Cat. No.: B1583473
Get Quote
. J

Synonyms: Behentrimonium Methosulfate, BTMS, Docosyltrimethylammonium methyl
sulphate

Introduction

Docosyl(trimethyl)azanium;methyl sulfate, more commonly known as Behentrimonium
Methosulfate (BTMS), is a quaternary ammonium compound derived from rapeseed oil.[1][2] It
is a cationic surfactant widely utilized in the cosmetics and personal care industry for its
exceptional conditioning, emulsifying, and antistatic properties.[3][4][5] Despite the "sulfate” in
its name, it is not a sulfate in the same class as harsh surfactants like sodium lauryl sulfate and
is regarded for its mildness.[1][2] This technical guide provides a comprehensive overview of its
properties, mechanisms of action, and relevant experimental protocols for researchers,
scientists, and drug development professionals.

Chemical and Physical Properties

Behentrimonium Methosulfate is typically supplied as a white to off-white waxy solid, often in
flake or pellet form.[3][6] It is frequently blended with fatty alcohols like cetearyl alcohol to form
a cationic self-emulsifying wax.[3][7]
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Property Value Source(s)

docosyl(trimethyl)azanium;met

IUPAC Name [3]
hyl sulfate

CAS Number 81646-13-1 [3][8]

Molecular Formula C26H57NO4S [31[81I9]

Molecular Weight 479.8 g/mol [319]
White to off-white waxy flakes

Appearance ) [31[6][10]
or solid

Melting Point 60-65 °C [6][10]

N Dispersible in warm water;
Solubility , _ [3I61[71[11]
Soluble in alcohol and oil

pH (in solution) 4.5-7.0 (in 2-10% solution) [6][10][11][12]

Mechanism of Action

The primary function of Behentrimonium Methosulfate in personal care, particularly in hair
care, is its role as a conditioning agent. This action is driven by its cationic (positively charged)
nature.

e Adsorption to Hair and Skin: Hair and skin surfaces carry a slight negative charge, especially
when damaged.[2] The positively charged quaternary ammonium head of BTMS is
electrostatically attracted to these negative sites.[2]

» Cuticle Smoothing: This attraction allows the molecule to adsorb onto the hair shaft, forming
a thin, protective film.[1][2] This film smooths the hair cuticles, which reduces friction
between hair strands.[2]

» Conditioning Effects: The result of this cuticle smoothing is a range of conditioning benefits,
including:

o Detangling and Improved Combability: Reduced friction makes hair easier to comb, both
wet and dry.[3][10]
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o Anti-Static Properties: The cationic nature helps to neutralize static charges, reducing frizz
and flyaways.[13][14]

o Softness and Enhanced Feel: The deposition of the long (C22) behenyl alkyl chain imparts
a soft, powdery, and lubricious feel to both hair and skin.[1][3]

Experimental Protocols
Determination of Melting Point

Methodology: The melting point of BTMS can be determined using the capillary melting point
method (a standard USP/EP method).

o Apparatus: Digital melting point apparatus, capillary tubes.

» Protocol:
o Asmall, dry sample of the BTMS flakes is packed into a capillary tube.
o The tube is placed in the heating block of the melting point apparatus.

o The temperature is raised at a controlled rate (e.g., 1-2 °C per minute) near the expected
melting point.

o The temperature range is recorded from the point at which the first drop of liquid appears
to the point at which the entire sample has melted.

Solubility Determination

Methodology: A standard flask method (e.qg., following OECD Guideline 105) can be used to
determine solubility.

o Apparatus: Analytical balance, flasks, magnetic stirrer, temperature-controlled water bath.
e Protocol:

o A specific amount of solvent (e.g., deionized water, ethanol) is placed in a flask and
equilibrated to a set temperature (e.g., 25 °C) in a water bath.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://photozyme.com/blogs/news/behentrimonium-methosulfate
https://themestizamuse.com/breaking-down-behentrimonium-methosulfate-in-hair-products/
https://formunova.com/our-ingredients/behentrimonium-methosulfate/
https://cosmetics.alfa-chemistry.com/product/behentrimonium-methosulfate-cas-81646-13-1-394821.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583473?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

A pre-weighed amount of BTMS is added to the flask.

The mixture is stirred for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is
reached.

The solution is allowed to settle, and an aliquot of the supernatant is carefully removed.

The concentration of BTMS in the aliquot is determined using an appropriate analytical
technique (e.g., titration for cationic surfactants, HPLC). The solubility is then calculated.

Determination of Critical Micelle Concentration (CMC)

Methodology: The CMC can be determined by measuring the change in a physical property of

the solution as a function of surfactant concentration. Surface tensiometry is a common
method.[15]

o Apparatus: Tensiometer (using Du Nouy ring or Wilhelmy plate method), analytical balance,

volumetric flasks.

e Protocol:

o

A series of aqueous solutions of BTMS with varying concentrations are prepared.

The surface tension of each solution is measured using the tensiometer at a constant
temperature.

A graph of surface tension versus the logarithm of the BTMS concentration is plotted.
Initially, the surface tension will decrease linearly with the log of the concentration.[15]

At a certain concentration, the surface tension will plateau or the slope will change
significantly. This point of inflection corresponds to the Critical Micelle Concentration
(CMC).[15][16]

Signaling Pathways and Logical Relationships

While not involved in biological signaling in a traditional sense, the mechanism of action for

BTMS can be visualized as a logical workflow.
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Caption: Workflow of BTMS conditioning action on hair.

Above the Critical Micelle Concentration (CMC), surfactant molecules aggregate into structures
called micelles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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